N-(3,4-dichlorobenzyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide

• Molecular Formula: C25H24Cl2FN3O3S
• Molecular Weight: 536.4 g/mol
• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide
• InChI: InChI=1S/C25H24Cl2FN3O3S/c26-23-11-6-19(16-24(23)27)17-31(35(33,34)22-4-2-1-3-5-22)18-25(32)30-14-12-29(13-15-30)21-9-7-20(28)8-10-21/h1-11,16H,12-15,17-18H2
• InChI Key: PHEHTVNUNLANMS-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)CN(CC3=CC(=C(C=C3)Cl)Cl)S(=O)(=O)C4=CC=CC=C4

Description

N-(3,4-dichlorobenzyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is a synthetic compound that belongs to the class of sulfonamides and has been found to exhibit promising properties in various fields of research.

Mechanism of Action

The exact mechanism of action of N-(3,4-dichlorobenzyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide is not fully understood. However, it has been suggested that the compound may act as an antagonist at certain receptors in the brain, such as the 5-HT2A receptor. It may also exhibit inhibitory effects on certain enzymes, such as carbonic anhydrase.
Biochemical and physiological effects:
N-(3,4-dichlorobenzyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide has been found to exhibit various biochemical and physiological effects. It has been shown to have anxiolytic and antidepressant properties in animal studies. Additionally, it has been found to exhibit anti-cancer properties in vitro, particularly against certain types of breast cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(3,4-dichlorobenzyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide in lab experiments is its ability to selectively target certain receptors and enzymes. This allows for more precise and specific studies of these targets. However, one of the limitations of using this compound is its potential toxicity and side effects, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on N-(3,4-dichlorobenzyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide. One area of interest is its potential use in the treatment of anxiety and depression in humans. Additionally, further studies may be conducted to explore its anti-cancer properties and potential use in cancer therapy. Further research may also be conducted to better understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-(3,4-dichlorobenzyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide involves the reaction of 3,4-dichlorobenzylamine with 4-(4-fluorophenyl)piperazine-1-carboxylic acid, followed by the addition of benzenesulfonyl chloride. The resulting compound is purified through column chromatography to obtain the final product.

Scientific Research Applications

N-(3,4-dichlorobenzyl)-N-{2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide has been studied for its potential use in various fields of scientific research. It has been found to exhibit promising properties in the areas of neuropharmacology, cancer research, and drug discovery.